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Compound of Interest

Compound Name: 2-(tert-Butoxy)butane

Cat. No.: B196117 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential safety protocols and logistical

information for handling 2-(tert-Butoxy)butane, a volatile and flammable ether. Adherence to

these procedures is critical to mitigate risks and ensure a safe laboratory environment.

Physicochemical and Hazard Data
Quantitative data for 2-(tert-Butoxy)butane and related ethers are summarized below to

provide a comparative overview of their physical and chemical properties. While specific toxicity

and explosive limit data for 2-(tert-Butoxy)butane are not readily available, the data for

structurally similar compounds offer valuable insight into its potential hazards.

Physical and Chemical Properties
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Property
2-(tert-
Butoxy)butane

Ethyl tert-butyl
ether

tert-Butyl methyl
ether

CAS Number 32970-45-9[1] 637-92-3 1634-04-4

Molecular Formula C8H18O[1] C6H14O C5H12O

Molecular Weight 130.23 g/mol [1] 102.18 g/mol 88.15 g/mol

Boiling Point
117°C at 760

mmHg[1]
71°C / 159.8°F[2] 55.2°C

Flash Point 13.7°C[1] -19°C / -2.2°F[2] -28°C

Density 0.778 g/cm³[1] 0.750 g/cm³ 0.74 g/cm³

Safety and Hazard Parameters
Hazard Parameter

2-(tert-
Butoxy)butane

Ethyl tert-butyl
ether

tert-Butyl methyl
ether

Explosive Limits Data not available
LEL: 1.23%, UEL:

7.7%
LEL: 1.6%, UEL: 8.4%

LD50 Oral (Rat) Data not available 7150 mg/kg[2] 4 g/kg

LC50 Inhalation (Rat) Data not available >5880 mg/m³ (4h)[2] 85 mg/L (4h)

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is crucial when handling 2-(tert-
Butoxy)butane. The following table outlines the minimum required PPE.
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Body Part Equipment
Specifications and
Rationale

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended to prevent skin

contact. Inspect gloves for any

signs of degradation or

perforation before use.

Eyes Safety goggles or face shield

Essential for protecting eyes

from splashes and vapors.

Standard prescription glasses

do not offer adequate

protection.

Body Laboratory coat

A flame-resistant lab coat

should be worn to protect

against accidental spills and

splashes.

Respiratory Chemical fume hood

All handling of 2-(tert-

Butoxy)butane should be

conducted in a well-ventilated

chemical fume hood to

minimize inhalation of

flammable and potentially

harmful vapors.

Experimental Protocols: Safe Handling and Disposal
Workflow
The following diagram and procedural steps outline the standard operating procedure for the

safe handling and disposal of 2-(tert-Butoxy)butane in a laboratory setting.
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Caption: Workflow for Safe Handling of 2-(tert-Butoxy)butane.
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Step-by-Step Handling and Disposal Procedure
1. Preparation:

Don Appropriate PPE: Before entering the laboratory, ensure you are wearing a flame-

resistant lab coat, chemical-resistant gloves (nitrile or neoprene), and safety goggles.

Verify Fume Hood Functionality: Confirm that the chemical fume hood is operational and

providing adequate airflow.

Gather Materials: Assemble all necessary equipment and reagents within the fume hood to

minimize movement of hazardous materials.

2. Handling:

Dispense in Fume Hood: All dispensing and handling of 2-(tert-Butoxy)butane must occur

within a certified chemical fume hood to control flammable vapors.

Avoid Ignition Sources: Ensure the work area is free of any potential ignition sources, such

as open flames, hot plates, and spark-producing equipment.

Perform Experimental Work: Conduct your experiment, keeping the container of 2-(tert-
Butoxy)butane closed when not in use.

Securely Close Container: After use, tightly seal the container to prevent the escape of

vapors.

3. Cleanup and Disposal:

Decontaminate Work Area: Wipe down the work surface within the fume hood with an

appropriate solvent to remove any residual contamination.

Segregate Waste: Collect all waste materials, including contaminated consumables, in a

designated, compatible waste container.

Dispose of Waste: Transfer the sealed waste container to the designated hazardous waste

accumulation area. Ensure the container is properly labeled with its contents.
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Remove and Dispose of PPE: Remove gloves and any other contaminated disposable PPE

and place them in the appropriate waste stream before leaving the laboratory. Wash hands

thoroughly with soap and water.

By adhering to these safety protocols, researchers can significantly minimize the risks

associated with handling 2-(tert-Butoxy)butane, fostering a culture of safety and responsibility

in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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